Cas no 1803583-52-9 (2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid)

• Product Name: 2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid
• CAS No: 1803583-52-9
• MDL: MFCD28506057
• CID: 4616188
• PubChem ID: 119031500
• Update Time: 2025-08-02

2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-5-Methylbenzenesulfonamido)Acetic Acid
• 2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid

• MDL： MFCD28506057

Additional information on 2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid

Recent Advances in the Study of 2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid (CAS: 1803583-52-9)

2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid (CAS: 1803583-52-9) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This sulfonamide derivative has shown promising pharmacological properties, particularly in the context of enzyme inhibition and targeted drug design. The compound's unique structural features, including the fluorine substitution and acetic acid moiety, contribute to its specific interactions with biological targets.

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its purity and stability under various conditions. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to verify the structural integrity of 1803583-52-9. These quality control measures are crucial for ensuring reproducible results in biological assays and subsequent drug development processes.

In pharmacological investigations, 2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid has demonstrated notable activity as a potential inhibitor of carbonic anhydrase isoforms. The fluorine atom at the 3-position and the methyl group at the 5-position of the benzene ring appear to play critical roles in the compound's binding affinity and selectivity. Molecular docking studies suggest that these substituents optimize interactions with key amino acid residues in the enzyme's active site.

The compound's physicochemical properties have been extensively characterized in recent research. With a calculated logP value of approximately 1.8 and good aqueous solubility at physiological pH, 1803583-52-9 exhibits favorable drug-like properties. These characteristics, combined with its moderate molecular weight (257.26 g/mol), suggest good potential for bioavailability and membrane permeability in therapeutic applications.

Current research directions include the exploration of structure-activity relationships (SAR) through systematic modification of the parent structure. Derivatives with variations in the sulfonamido linker length and acetic acid moiety are being synthesized and evaluated to optimize pharmacological activity. Preliminary results indicate that the current structure represents a local optimum in the SAR landscape for this chemical series.

From a therapeutic perspective, investigations are underway to evaluate the compound's potential in treating conditions associated with carbonic anhydrase dysregulation, including glaucoma, epilepsy, and certain cancers. In vitro studies have shown promising results, with IC50 values in the low micromolar range for several disease-relevant carbonic anhydrase isoforms. These findings support further investigation of 2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid as a lead compound for drug development.

Recent patent filings related to 1803583-52-9 suggest growing commercial interest in this compound and its derivatives. Several pharmaceutical companies have included this chemical scaffold in their portfolios of carbonic anhydrase inhibitors, highlighting its potential for therapeutic application. The compound's relatively straightforward synthetic route and good scalability further enhance its attractiveness for pharmaceutical development.

Future research directions are likely to focus on in vivo evaluation of the compound's pharmacokinetic and pharmacodynamic properties. Additional studies will be needed to fully characterize its metabolic stability, tissue distribution, and potential toxicity profiles. The current body of research positions 2-(3-fluoro-5-methylbenzenesulfonamido)acetic acid as a promising candidate for further development in targeted therapeutic applications.